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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B15541285

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation and handling of Narasin sodium
stock solutions for research applications. It includes information on the compound's properties,

mechanism of action, and relevant quantitative data.

Product Information and Properties
Narasin sodium is the salt form of Narasin, a polyether ionophore antibiotic produced by the

fermentation of Streptomyces aureofaciens.[1][2] It is structurally similar to salinomycin, with an

additional methyl group.[3][4]

Table 1: Physicochemical Properties of Narasin Sodium | Property | Value | References | | :--- |

:--- | :--- | | CAS Number | 58331-17-2 |[5][6] | | Molecular Formula | C43H71NaO11 |[5][6] | |

Molecular Weight | 787.0 g/mol |[5][6] | | Appearance | White solid |[6][7] | | Purity | ≥95% -

>98% (by HPLC) |[5][6] | | Storage (Solid) | -20°C |[5][6] | | Stability (Solid) | ≥ 4 years at -20°C |

[5][8] | | Solubility | Soluble in DMSO, DMF, ethanol, methanol, acetone, chloroform.[1][5] | | |

Sparingly soluble in aqueous solutions; insoluble in water.[1][5] |
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Mechanism of Action
Narasin's biological activity stems from its function as an ionophore. It forms lipid-soluble,

reversible complexes with monovalent cations like potassium (K+), sodium (Na+), and rubidium

(Rb+).[1][2][9] By acting as a mobile carrier, Narasin facilitates an electrically neutral exchange

of these ions across cellular membranes, disrupting transmembrane ion gradients and

electrical potentials.[1][2] This disruption critically affects cellular function and metabolism,

leading to its antiparasitic and antimicrobial effects.[1][2]

In addition to its ionophoric activity, narasin has been shown to modulate specific cellular

signaling pathways. It can inhibit NF-κB signaling by preventing the phosphorylation of IκBα.[5]

[8] Furthermore, research in breast cancer models has demonstrated its ability to inactivate the

TGF-β/SMAD3 and IL-6/STAT3 signaling pathways.[10]

Narasin transports cations across the cell membrane, disrupting ion gradients.
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Caption: Narasin acts as an ionophore to transport cations.

Narasin inhibits the NF-κB signaling pathway by preventing IκBα phosphorylation.
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Caption: Narasin inhibits the NF-κB signaling pathway.

Experimental Protocols
Safety Precaution: Narasin sodium should be considered hazardous until further information

is available.[5] Always consult the Safety Data Sheet (SDS) before use. Handle with
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appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Protocol 1: Preparation of a High-Concentration Organic
Stock Solution (e.g., 10 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution in an organic solvent,

which can be stored for long periods and diluted for various experiments.

Materials:

Narasin sodium (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Inert gas (e.g., Argon or Nitrogen)

Sterile microcentrifuge tubes or cryovials

Analytical balance and weighing paper

Vortex mixer

Procedure:

Calculate Required Mass: Determine the mass of Narasin sodium needed.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol ) / 1000

Example (for 1 mL of 10 mM stock): Mass = 10 mM × 1 mL × 787.0 g/mol / 1000 = 7.87

mg.

Weighing: Accurately weigh the calculated amount of solid Narasin sodium in a sterile

environment.

Solubilization:
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Transfer the weighed solid into a sterile tube.

Add the calculated volume of anhydrous DMSO.

Purge the headspace of the tube with an inert gas to displace oxygen, which can degrade

the compound over time.[5]

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) may assist dissolution if necessary.

Aliquoting and Storage:

For convenience and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.

Store the aliquots at -20°C. The solid form is stable for at least 4 years at this temperature.

[5][8]

Protocol 2: Preparation of Aqueous Working Solutions
Narasin sodium has limited solubility in aqueous solutions.[5] Therefore, working solutions for

biological experiments are typically prepared by diluting the concentrated organic stock into an

aqueous buffer or cell culture medium.

Materials:

Narasin sodium organic stock solution (from Protocol 1)

Sterile aqueous buffer (e.g., PBS) or cell culture medium

Sterile dilution tubes

Procedure:

Thaw Stock Solution: Thaw one aliquot of the concentrated organic stock solution at room

temperature.

Dilution:
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Perform a serial or direct dilution of the stock solution into the desired aqueous medium to

achieve the final working concentration.

Crucial: Add the stock solution to the aqueous medium while vortexing or mixing to

prevent precipitation.[5]

Ensure the final concentration of the organic solvent (e.g., DMSO) in the working solution

is insignificant, typically <0.5%, as higher concentrations can have physiological effects on

cells.[5]

Use and Storage:

Use the freshly prepared aqueous working solution immediately.

It is not recommended to store aqueous solutions of Narasin for more than one day.[5]
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Caption: Workflow for preparing Narasin sodium solutions.

Application-Specific Quantitative Data
The following table summarizes key quantitative data from various research applications.

Table 2: Summary of Narasin Efficacy and Toxicity Data
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Application Parameter Value Species/Model References

Cell Signaling

IC50 (IκBα
phosphorylati
on inhibition)

3.2 µM In vitro assay [8]

Anticoccidial
Effective Dose

(in feed)

60 - 80 ppm

(mg/kg)
Broiler chickens [2][4]

No Adverse

Effect Level
100 mg/kg feed Broiler chickens [2]

Adverse Effect

Level (reduced

weight gain)

≥120 mg/kg feed Broiler chickens [2]

Growth

Promotion

Supplementation

Dose

1400 - 2100

mg/kg of

supplement

Grazing cattle [11]

Acute Toxicity LD50 67 mg/kg b.w. Chicken [2]

LD50 0.8 mg/kg b.w. Horse [2]

LD50 8.9 mg/kg b.w. Swine [2]

| Cancer Research | Effect | Inhibits proliferation, migration, and invasion | ER+ breast cancer

cells (MCF-7, T47D) |[10] |

This document is intended for research use only and not for human or veterinary diagnostic or

therapeutic use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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